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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 5-Methyl-2-heptene

CAS No.: 22487-87-2

Cat. No.: S1949050

GHS Hazard Identification

The table below summarizes the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals information for 5-Methyl-2-heptene.

Item Classification | Statement

| GHS Hazard Statements | H225: Highly Flammable liquid and vapour [1] H304: May be fatal if
swallowed and enters airways [1] | | Signal Word | Danger [1] | | Hazard Class | 3 (Flammable Liquids) [1]
| | Packing Group |11 [1] | | UN Number / RID/ADR | 3295 [1] |

Physical-Chemical Properties

Understanding the physical properties of a substance is crucial for risk assessment. The following data is

available for 5-Methyl-2-heptene.
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Property Value | Description
Physical State Clear, colorless liquid [1] [2]
Flash Point 13 °C[1]

Density 0.73 g/mL (estimated) [1]
Refractive Index 1.4140 - 1.4160 [1]

Safe Handling and Storage Protocols

The GHS precautionary statements derived from the hazard classification provide direct guidance for safe
handling [1]. The following workflow outlines the key procedures for handling 5-Methyl-2-heptene, from

preparation to storage.
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(Start: Handle 5-Methy|-2-heptene)

Preparation
Keep away from ignition sources
(heat/sparks/open flames)

Personal Protective Equipment (PPE)
Wear protective gloves, clothing, and eye/face protection

'

Container Management
Keep container tightly closed
and properly grounded

Ventilation
Store in a well-ventilated place

:

Temperature Control
Keep container cool

Secure Storage
Store locked up

Spill and Disposal
Follow local regulations for hazardous waste

Click to download full resolution via product page

Handling and storage workflow for 5-Methyl-2-heptene.
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Key Safety Considerations for Researchers

For scientists and development professionals, the following points are critical:

e Primary Hazards: The main risks are fire due to low flash point and aspiration toxicity if swallowed
[1]. Work should be conducted in a fume hood with proper engineering controls.

¢ Regulatory Information: The shipping name is listed under UN 3295, Hazard Class 3, Packing
Group Il [1]. For laboratory-scale transport and storage, consult your institutional safety office.

e Source of Information: The available data is primarily from commercial chemical catalogs [1] [2].
For the most current and complete safety information, including first-aid measures and
toxicological data, it is essential to obtain the full Safety Data Sheet (SDS) from the
manufacturer or a dedicated chemical safety database.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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